BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and physicochemical
properties of Dexbrompheniramine maleate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dexbrompheniramine

Cat. No.: B094561

Dexbrompheniramine Maleate: A Comprehensive
Physicochemical Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and physicochemical
properties of Dexbrompheniramine maleate, a first-generation antihistamine. The information
presented herein is intended to support research, development, and quality control activities
involving this active pharmaceutical ingredient.

Molecular and Physicochemical Characteristics

Dexbrompheniramine maleate is the maleate salt of dexbrompheniramine, the
pharmacologically active (S)-(+)-enantiomer of brompheniramine.[1] It functions as a histamine
H1-receptor antagonist, providing temporary relief for allergic conditions such as rhinitis and
urticaria.[2][3]

Quantitative Physicochemical Data

The key physicochemical parameters of Dexbrompheniramine maleate are summarized in the
table below.
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Property Value Source(s)
Molecular Formula C20H23BrN204 [11[4]15]16]
Molecular Weight 435.31 g/mol [1][4]
Melting Point 132-134 °C [4]
Water Solubility 0.0127 mg/mL (predicted) [31[7]
pKa (Strongest Basic) 9.48 (predicted) [31[7]

3.4 - 3.75 (experimental and
LogP oredicted) [21[31[7]

Mechanism of Action: Histamine H1-Receptor
Antagonism

Dexbrompheniramine exerts its therapeutic effects by acting as an antagonist at the
histamine H1-receptor.[1][2] It competitively binds to these receptors on effector cells in the
gastrointestinal tract, blood vessels, and respiratory tract.[2][5][8] This action blocks the effects
of endogenous histamine, thereby alleviating the symptoms associated with allergic reactions,
such as vasodilation, increased capillary permeability, and smooth muscle contraction.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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